Cas no 43129-68-6 (Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI))

Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI) structure
43129-68-6 structure
Product Name:Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI)
CAS No:43129-68-6
MF:C25H38Cl3N3O2
MW:518.947124004364
CID:329730
PubChem ID:162540
Update Time:2025-04-19

Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2,2'-[3,6-acridinediylbis(oxy)]bis[N,N-diethyl-, trihydrochloride (9CI)
    • 3,6-bis(2-(diethylamino)ethoxy)acridine
    • 2-[6-[2-(diethylamino)ethoxy]acridin-3-yl]oxy-N,N-diethylethanamine;trihydrochloride
    • 43129-68-6
    • N,N'-[Acridine-3,6-diylbis(oxyethane-2,1-diyl)]bis(N-ethylethan-1-amine)--hydrogen chloride (1/3)
    • 3,6-bis(2-diethylaminoethoxy)acridine trihydrochloride
    • Ethanamine, 2,2'-(3,6-acridinediylbis(oxy))bis(N,N-diethyl-, trihydrochloride
    • CL-90.100
    • DSESQLDPDLRARD-UHFFFAOYSA-N
    • DTXSID00962912
    • Inchi: 1S/C25H35N3O2.3ClH/c1-5-27(6-2)13-15-29-22-11-9-20-17-21-10-12-23(19-25(21)26-24(20)18-22)30-16-14-28(7-3)8-4;;;/h9-12,17-19H,5-8,13-16H2,1-4H3;3*1H
    • InChI Key: DSESQLDPDLRARD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.O(C1C=CC2=CC3C=CC(=CC=3N=C2C=1)OCCN(CC)CC)CCN(CC)CC

Computed Properties

  • Exact Mass: 517.203
  • Monoisotopic Mass: 517.203
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 429
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Boiling Point: 558.2°Cat760mmHg
  • Flash Point: 291.4°C
  • Refractive Index: 1.586
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